Cas no 1249204-04-3 (2-tert-butyl-N-methylcyclopentan-1-amine)

• Product Name: 2-tert-butyl-N-methylcyclopentan-1-amine
• CAS No: 1249204-04-3
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD16825091
• CID: 4581115
• PubChem ID: 62603300
• Update Time: 2025-05-19

2-tert-butyl-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-N-methylcyclopentan-1-amine
• 2-tert-butyl-N-methylcyclopentan-1-amine, Mixture of diastereomers

• MDL： MFCD16825091
• Inchi： 1S/C10H21N/c1-10(2,3)8-6-5-7-9(8)11-4/h8-9,11H,5-7H2,1-4H3
• InChI Key： JLRGFRIGTQDSHN-UHFFFAOYSA-N
• SMILES： C1(NC)CCCC1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-tert-butyl-N-methylcyclopentan-1-amine

Exploring the Properties and Applications of 2-tert-butyl-N-methylcyclopentan-1-amine (CAS No. 1249204-04-3)

2-tert-butyl-N-methylcyclopentan-1-amine (CAS No. 1249204-04-3) is a specialized organic compound that has garnered attention in various research and industrial applications. This amine derivative, characterized by its unique cyclopentane backbone and tert-butyl substitution, offers intriguing chemical properties that make it valuable in synthetic chemistry, material science, and pharmaceutical research. In this article, we delve into its structural features, synthesis methods, and potential uses while addressing common queries from researchers and industry professionals.

The molecular structure of 2-tert-butyl-N-methylcyclopentan-1-amine includes a cyclopentane ring substituted with a tert-butyl group at the 2-position and a methylamino group at the 1-position. This configuration contributes to its steric hindrance and lipophilicity, factors that influence its reactivity and solubility. Researchers often explore such N-methylcyclopentanamine derivatives for their potential as intermediates in drug discovery, particularly in the development of bioactive molecules targeting neurological pathways.

One of the trending topics in organic chemistry is the design of sterically hindered amines, and 2-tert-butyl-N-methylcyclopentan-1-amine fits this category. Its tert-butyl group enhances stability and can modulate interactions in catalytic systems or supramolecular assemblies. Recent studies highlight its role in asymmetric synthesis, where its chiral environment aids in enantioselective transformations—a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

From an industrial perspective, CAS 1249204-04-3 is investigated for applications in polymer chemistry, where amines serve as curing agents or modifiers. Its potential as a ligand in metal-organic frameworks (MOFs) or as a building block for functional materials aligns with the growing demand for advanced materials in energy storage and gas separation technologies. These applications resonate with current searches for "high-performance amine derivatives" and "specialty chemicals for material science."

Safety and handling of 2-tert-butyl-N-methylcyclopentan-1-amine follow standard laboratory protocols for amine compounds. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. This aligns with frequently searched terms like "safe handling of amine compounds" and "chemical storage best practices," reflecting the industry’s emphasis on workplace safety.

In summary, 2-tert-butyl-N-methylcyclopentan-1-amine (CAS No. 1249204-04-3) represents a versatile compound with promising applications across multiple scientific disciplines. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug development and advanced materials. By addressing common search queries and linking its properties to contemporary scientific trends, this article aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.